1-(Chloromethyl)-4-(dichloromethyl)benzene

Specification

• CAS No.: 7398-44-9
• Molecular Formula: C8H7Cl3
• Molecular Weight: 209.5 g/mol
• IUPAC Name: 1-(chloromethyl)-4-(dichloromethyl)benzene
• Standard InChI: InChI=1S/C8H7Cl3/c9-5-6-1-3-7(4-2-6)8(10)11/h1-4,8H,5H2
• Standard InChI Key: VQJFMEVGEQWOFW-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CCl)C(Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1CCl)C(Cl)Cl

Introduction

Chemical Identity and Fundamental Properties

1-(Chloromethyl)-4-(dichloromethyl)benzene is a benzene derivative containing three chlorine atoms: one as part of a chloromethyl group and two as part of a dichloromethyl group, positioned at para positions on the benzene ring. The compound possesses several synonyms and is cataloged with specific identifiers in chemical databases.

Table 1. Chemical Identity Information of 1-(Chloromethyl)-4-(dichloromethyl)benzene

Parameter	Value
CAS Number	7398-44-9
Molecular Formula	C8H7Cl3
Molecular Weight	209.491 g/mol
InChI Key	VQJFMEVGEQWOFW-UHFFFAOYSA-N
LogP	3.45
EINECS Number	230-992-2

This compound is known by several synonyms including 1-Dichloromethyl-4-chloromethylbenzene, 4-dichloromethylbenzyl chloride, and Benzene, 1-(chloromethyl)-4-(dichloromethyl)-. It also appears as an impurity in pharmaceutical compounds, identified as Pulesafu impurity 46, Plerixafor Impurity 46, and Valine Impurity 131.

Physical and Chemical Properties

1-(Chloromethyl)-4-(dichloromethyl)benzene possesses specific physical and chemical properties that determine its behavior in various environments and applications. Its relatively high melting and boiling points reflect the influence of the chlorine substituents on the molecular structure.

Table 2. Physical and Chemical Properties of 1-(Chloromethyl)-4-(dichloromethyl)benzene

Property	Value
Physical State	Solid (at room temperature)
Melting Point	72-73 °C
Boiling Point	155-158 °C (at 20 Torr)
Density	1.334±0.06 g/cm³ (Predicted)

The presence of three chlorine atoms contributes to its relatively high density. The LogP value of 3.45 indicates that the compound is significantly more soluble in lipids than in water, suggesting a hydrophobic nature. This characteristic influences its behavior in biological systems and environmental matrices.

Analytical Methods and Detection Techniques

1-(Chloromethyl)-4-(dichloromethyl)benzene can be analyzed using various analytical techniques, with high-performance liquid chromatography (HPLC) being a documented method. The compound can be analyzed by reverse phase (RP) HPLC method with relatively simple conditions.

Table 4. HPLC Analysis Conditions for 1-(Chloromethyl)-4-(dichloromethyl)benzene

Parameter	Specification
Column Type	Newcrom R1 (special reverse-phase column with low silanol activity)
Mobile Phase Components	Acetonitrile (MeCN), water, and phosphoric acid
MS-Compatible Modification	Replacement of phosphoric acid with formic acid
Particle Size Options	3 μm particles for fast UPLC applications
Application Scope	Isolation of impurities, preparative separation, pharmacokinetics

This analytical method is described as scalable and can be used for isolation of impurities in preparative separation. It is also noted as suitable for pharmacokinetic studies. The compound's role as an impurity in pharmaceutical products suggests its significance in pharmaceutical quality control and analysis.

Country	Number of Suppliers
China	16
India	1
South Korea	1
Total Global	18

Some of the named suppliers include Shanghai Haohong Scientific Co., Ltd., Shaanxi Henghan New Materials Co., Ltd, Shaanxi Xihua Chemical Industry Co., Ltd, and Wuxi Helen Biotechnology Co., Ltd., among others. These suppliers primarily cater to research and development needs, with the compound often sold in small quantities for laboratory use.